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Compound of Interest

Compound Name: 7-Amino-2,3-dihydroinden-1-one

Cat. No.: B1365307

7-Amino-2,3-dihydroinden-1-one is a heterocyclic organic compound built upon the indanone
framework. The indanone core structure is recognized in medicinal chemistry as a "privileged
scaffold,” a structural motif that is capable of binding to multiple biological targets with high
affinity.[1][2] The strategic placement of an amino group at the 7-position and a ketone at the 1-
position makes this molecule a highly versatile building block for the synthesis of a diverse
array of more complex chemical entities. Its utility spans from the development of novel
therapeutics to the creation of advanced organic materials.[1][2]

This guide offers a comprehensive overview of the chemical and physical properties of 7-
Amino-2,3-dihydroinden-1-one, explores its reactivity and synthetic pathways, and detalils its
applications for researchers, chemists, and professionals in drug development.
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9., Ha, PA/C 3-(3-Nitrophenyl)propanoic acid 0., 12,

7-Amino-2,3-dihydroinden-1-one 3-(3-Aminophenyl)propanoic acid

Safe Handling Protocol
1. Assess Hazards
(Review SDS/PubChem Data)

'

(2. Don Personal Protective Equipment (PPE))

(Gloves, Goggles, Lab Coat)

'

3. Handle in Ventilated Area
(Fume Hood)

'

4. Weigh and Dispense Carefully
(Avoid Dust/Aerosol Formation)

'

5. Secure Storage
(Tightly Closed Container, Dry, Well-Ventilated Area)

6. Waste Disposal
(Follow Institutional Chemical Waste Protocols)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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